2,3,5-trimethyl-7-{4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-1-yl}pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-methyl-3-[[1-(2,3,5-trimethylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H24N6O/c1-11-9-17(24-18(19-11)12(2)13(3)21-24)23-7-5-15(6-8-23)10-16-20-14(4)25-22-16/h9,15H,5-8,10H2,1-4H3
• InChI Key: PZXJGVONUYDYQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)N3CCC(CC3)CC4=NOC(=N4)C)C)C
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol

Description

2,3,5-trimethyl-7-{4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-1-yl}pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C18H24N6O and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.20115941 g/mol and the complexity rating of the compound is 457. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Anticancer Activities

A series of compounds, including pyrazolo[1,5-a]pyrimidine derivatives, have been synthesized and evaluated for their antiviral and anticancer properties. Some compounds showed activity against herpes simplex virus-1 (HSV-1) and human immunodeficiency virus-1 (HIV-1). Additionally, certain derivatives exhibited a broad spectrum of antitumor activity, demonstrating moderate selectivity towards leukemia cell lines. This research highlights the potential of these compounds in developing new therapeutic agents for treating viral infections and cancer (El-Subbagh et al., 2000).

Antimicrobial Activity

The antimicrobial activities of pyrazolo[1,5-a]pyrimidine derivatives have been explored, with some compounds showing moderate to outstanding activity against Gram-positive bacteria (Streptococcus pneumonia and Bacillus subtilis), Gram-negative bacteria (Pseudomonas aeruginosa and Escherichia coli), and fungi (Aspergillus fumigatus and Candida albicans). This indicates the potential use of these compounds in developing new antimicrobial agents (El-sayed et al., 2017).

Structural Modifications for Enhanced Activity

Studies have also focused on modifying the structure of pyrazolo[1,5-a]pyrimidine derivatives to enhance their biological activities. For instance, the introduction of various functional groups and the exploration of different heterocyclic systems have been investigated to improve their antitumor properties. These modifications aim to identify more potent and selective compounds for further development (Rostom et al., 2009).